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Get Quote

An In-Depth Technical Guide to 2-Bromo-4-methylthiazole-5-carboxamide: Synthesis,

Properties, and Applications in Drug Discovery

Introduction
2-Bromo-4-methylthiazole-5-carboxamide is a strategically important heterocyclic compound

that serves as a versatile building block in modern organic synthesis and medicinal chemistry.

Its structure, featuring a thiazole core functionalized with a reactive bromine atom, a methyl

group, and a carboxamide moiety, presents multiple avenues for chemical modification. The

bromine atom at the 2-position is a particularly valuable synthetic handle, enabling a wide

range of cross-coupling reactions to introduce molecular complexity.[1] Consequently, this

compound is a key intermediate in the synthesis of diverse and complex bioactive molecules.

[1]

This guide provides a comprehensive overview of 2-Bromo-4-methylthiazole-5-carboxamide,

intended for researchers, chemists, and drug development professionals. We will delve into its

chemical properties, detailed synthetic protocols, and its significant applications as a scaffold in
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the development of novel therapeutic agents, including kinase inhibitors and antimicrobial

compounds.[1]

Chemical Identity and Physicochemical Properties
The fundamental identity and properties of 2-Bromo-4-methylthiazole-5-carboxamide are

summarized below. Accurate identification through its SMILES string and CAS number is

critical for database searches and procurement.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 2-bromo-4-methyl-1,3-thiazole-5-carboxamide

SMILES String CC1=C(SC(=N1)Br)C(=O)N[2]

CAS Number 1254694-56-8[2]

Molecular Formula C₅H₅BrN₂OS[2]

Molecular Weight 221.07 g/mol [2]

Synonyms

2-Bromo-4-methyl-thiazole-5-carboxylic acid

amide, 5-Thiazolecarboxamide, 2-bromo-4-

methyl-[2]

Table 2: Physicochemical Properties

Property Value

Density 1.792 ± 0.06 g/cm³ (Predicted)[2]

Purity Typically ≥98%

Synthesis and Mechanism
The synthesis of 2-Bromo-4-methylthiazole-5-carboxamide is most commonly achieved

through the amidation of its carboxylic acid precursor, 2-Bromo-4-methylthiazole-5-carboxylic

acid. This precursor is a stable, solid compound readily available from commercial suppliers.
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The conversion of the carboxylic acid to the primary amide can be accomplished via several

reliable methods, primarily involving the activation of the carboxyl group.

Synthetic Workflow Overview
The general pathway involves the conversion of the carboxylic acid to a more reactive

intermediate (like an acyl chloride or an O-acylisourea ester) which is then subjected to

amination.
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Caption: Synthetic routes to 2-Bromo-4-methylthiazole-5-carboxamide.

Experimental Protocol 1: Acyl Chloride Method
This robust two-step method involves the initial conversion of the carboxylic acid to a highly

reactive acyl chloride, which readily reacts with an ammonia source to yield the target
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carboxamide. The use of oxalyl chloride is often preferred due to the volatile nature of its

byproducts.[3]

Step 1: Formation of 2-Bromo-4-methylthiazole-5-carbonyl chloride

Suspend 2-bromo-4-methylthiazole-5-carboxylic acid (1.0 eq) in an anhydrous, inert solvent

such as dichloromethane (DCM) or tetrahydrofuran (THF) under a nitrogen atmosphere.

Add a catalytic amount of N,N-dimethylformamide (DMF, ~1 drop).

Slowly add oxalyl chloride (1.5-2.0 eq) or thionyl chloride (1.5-2.0 eq) dropwise at room

temperature.[1][3]

Stir the reaction mixture at room temperature for 1-2 hours. The reaction progress can be

monitored by the cessation of gas evolution.

Once the reaction is complete, remove the solvent and excess reagent under reduced

pressure to yield the crude acyl chloride, which is typically used immediately in the next step

without further purification.

Step 2: Amination

Dissolve the crude acyl chloride in an anhydrous aprotic solvent (e.g., THF, DCM).

Cool the solution to 0 °C in an ice bath.

Slowly add a solution of aqueous ammonium hydroxide or bubble ammonia gas through the

solution. Alternatively, a combination of ammonium chloride and a non-nucleophilic base like

triethylamine can be used.

Allow the reaction to warm to room temperature and stir for 1-3 hours.

Upon completion, quench the reaction with water and extract the product with a suitable

organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate in vacuo.
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Purify the crude product by recrystallization or column chromatography to obtain 2-Bromo-4-
methylthiazole-5-carboxamide.

Causality: The conversion to an acyl chloride dramatically increases the electrophilicity of the

carbonyl carbon, making it highly susceptible to nucleophilic attack by ammonia. The catalytic

DMF acts as a Vilsmeier reagent precursor, accelerating the formation of the acyl chloride.

Experimental Protocol 2: Direct Amide Coupling Method
This method avoids the harsh reagents required for acyl chloride formation by using a water-

soluble carbodiimide, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to

activate the carboxylic acid in situ.[1]

Dissolve 2-bromo-4-methylthiazole-5-carboxylic acid (1.0 eq) and a suitable ammonia

source, such as ammonium chloride (1.1 eq), in a polar aprotic solvent like DMF.

Add a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA) or triethylamine

(TEA) (2-3 eq), to the mixture.

Add EDC hydrochloride (EDC·HCl) (1.2-1.5 eq) to the solution portion-wise at room

temperature.[1] Optionally, an additive like 1-Hydroxybenzotriazole (HOBt) can be included

to improve efficiency and suppress side reactions.

Stir the reaction mixture at room temperature for 12-24 hours.

Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass

spectrometry (LC-MS).

Once complete, dilute the reaction mixture with water, leading to the precipitation of the

product or enabling extraction with an organic solvent like ethyl acetate.

Perform a standard aqueous workup, dry the organic phase, and concentrate under reduced

pressure.

Purify the residue by column chromatography or recrystallization.

Causality: EDC activates the carboxylic acid to form a highly reactive O-acylisourea

intermediate.[1] This intermediate is then readily attacked by ammonia to form the
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thermodynamically stable amide bond, releasing a soluble urea byproduct.

Strategic Applications in Research and
Development
The unique arrangement of functional groups in 2-Bromo-4-methylthiazole-5-carboxamide
makes it an exceptionally valuable scaffold in drug discovery. The C2-bromo position is a prime

site for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Sonogashira),

allowing for the introduction of a vast array of aryl, heteroaryl, or alkyl groups. The carboxamide

at C5 can be further functionalized or serve as a key hydrogen bond donor/acceptor for target

engagement.

Chemical Diversification

Therapeutic Applications

2-Bromo-4-methylthiazole-5-carboxamide C2-Br (Reactive Site) C5-Amide (H-Bonding)
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Caption: Versatility of the 2-Bromo-4-methylthiazole-5-carboxamide scaffold.

Case Study: Kinase Inhibitors in Oncology
Thiazole carboxamides are prominent scaffolds in the design of kinase inhibitors. The core

structure can mimic the hinge-binding motifs required for potent and selective inhibition.
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c-Met Kinase Inhibitors: The hepatocyte growth factor receptor, c-Met, is a receptor tyrosine

kinase whose aberrant activation is implicated in various cancers. Derivatives of the thiazole

carboxamide scaffold have been explored as potent inhibitors of c-Met, demonstrating the

utility of this core in targeting ATP-binding sites of kinases.[1]

HSET (KIFC1) Inhibitors: The kinesin HSET is crucial for the survival of cancer cells with

centrosome amplification. High-throughput screening has identified 2-amido-thiazole-5-

carboxylate derivatives, synthesized from precursors like ethyl 2-bromo-4-methylthiazole-5-

carboxylate, as potent, ATP-competitive inhibitors of HSET.[4] This highlights the scaffold's

potential in developing therapies that target cancer-specific vulnerabilities.

Case Study: Antimicrobial Agents
The thiazole ring is a well-established pharmacophore in antimicrobial agents. Research has

focused on synthesizing derivatives of 2-Bromo-4-methylthiazole-5-carboxamide to develop

novel compounds with broad-spectrum activity against both Gram-positive and Gram-negative

bacteria.[1] The ability to easily diversify the C2 position allows for the systematic optimization

of antibacterial potency and spectrum.

Safety and Handling
While a specific, comprehensive safety profile for 2-Bromo-4-methylthiazole-5-carboxamide
is not widely published, data from its closely related precursor, 2-Bromo-4-methylthiazole-5-

carboxylic acid, should be considered for handling precautions. The carboxylic acid is classified

as an irritant.

Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and

may cause respiratory irritation (H335).[5][6]

Precautionary Measures: Always handle this chemical in a well-ventilated fume hood. Wear

appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and

chemical-resistant gloves.[6] Avoid breathing dust, fumes, or vapors. Wash hands thoroughly

after handling.

Users are required to consult the specific and up-to-date Safety Data Sheet (SDS) provided by

the supplier before any handling, storage, or disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/jp/product/b8233981
https://pubs.acs.org/doi/pdf/10.1021/acs.jmedchem.2c01591
https://www.benchchem.com/product/b8233981/docs?utm_src=pdf-body#2-bromo-4-methylthiazole-5-carboxamide-smiles-string
https://www.benchchem.com/jp/product/b8233981
https://www.benchchem.com/product/b8233981/docs?utm_src=pdf-body#2-bromo-4-methylthiazole-5-carboxamide-smiles-string
https://georganics.sk/chemical/2-bromo-4-methyl-13-thiazole-5-carboxylic-acid/
https://www.tcichemicals.com/AU/en/p/B5336
https://www.tcichemicals.com/AU/en/p/B5336
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8233981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
2-Bromo-4-methylthiazole-5-carboxamide is more than a mere chemical intermediate; it is a

powerful and enabling tool for chemical and pharmaceutical research. Its well-defined reactive

sites, coupled with straightforward and high-yielding synthetic protocols, provide a reliable

platform for constructing diverse molecular libraries. Its proven success as a core scaffold for

potent kinase inhibitors and antimicrobial agents underscores its strategic value in the ongoing

quest for novel therapeutics. As drug discovery continues to demand increasingly complex and

specific molecules, the utility of versatile building blocks like 2-Bromo-4-methylthiazole-5-
carboxamide is set to expand even further.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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